Cas no 2137665-03-1 (5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2137665-03-1
• MF: C₁₀H₆BrClFNO₃S
• MW: 354.579943180084
• CID: 6506420
• PubChem ID: 165870847
• Update Time: 2025-05-21

5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• [5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-yl]methanesulfonyl chloride
• 2137665-03-1
• EN300-1117388

• Inchi： 1S/C10H6BrClFNO3S/c11-9-3-6(13)1-2-8(9)10-4-7(14-17-10)5-18(12,15)16/h1-4H,5H2
• InChI Key： QNRWNRMXHFZSLY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=CC(CS(=O)(=O)Cl)=NO1)F

Computed Properties

• Exact Mass: 352.89243g/mol
• Monoisotopic Mass: 352.89243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6Ų

Additional information on 5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride

Introduction to 5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2137665-03-1) and Its Emerging Applications in Chemical Biology

The compound 5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride, identified by the CAS number 2137665-03-1, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonate derivative has garnered attention due to its unique structural features and versatile reactivity, making it a valuable tool in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the aromatic ring, coupled with the oxazole moiety, endows the molecule with distinct electronic and steric properties that are highly conducive to further functionalization and derivatization.

Recent studies have highlighted the compound's potential as a key intermediate in the synthesis of biologically active molecules. The sulfonyl chloride group, a well-known leaving group in organic chemistry, facilitates nucleophilic substitution reactions, enabling the construction of complex scaffolds with precision. This characteristic has been exploited in the design of small-molecule inhibitors targeting various biological pathways. For instance, researchers have demonstrated its utility in generating potent kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The oxazole ring, a prominent scaffold in medicinal chemistry, contributes to the molecule's stability while maintaining flexibility for further chemical manipulation.

The 2-bromo-4-fluorophenyl substituent plays a pivotal role in modulating the compound's interactions with biological targets. The bromine atom serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce aryl groups into complex molecules. Meanwhile, the fluorine atom introduces lipophilicity and metabolic stability, enhancing the compound's bioavailability—a crucial factor in pharmaceutical development. These features make 5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride an attractive building block for medicinal chemists seeking to optimize lead compounds.

In addition to its synthetic utility, this compound has been explored in the context of material science and agrochemical applications. The oxazole ring's ability to participate in coordination chemistry has opened avenues for its use in metal-organic frameworks (MOFs) and other advanced materials. Furthermore, its derivatives have shown promise as intermediates in the synthesis of herbicides and fungicides, addressing challenges in crop protection. Such diverse applications underscore the versatility of 5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride and its potential impact across multiple scientific disciplines.

The growing interest in this compound is further supported by its role in cutting-edge research endeavors. For example, recent publications have described its use in developing photoactivatable probes for studying protein-protein interactions. The sulfonate moiety allows for facile introduction of photolabile groups, enabling researchers to track dynamic biological processes with high temporal resolution. Such advancements highlight the compound's significance not only as a synthetic intermediate but also as a functional molecule capable of interfacing with complex biological systems.

From a computational chemistry perspective, 5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride has been subjected to extensive molecular modeling studies to elucidate its binding modes with target proteins. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity—a cornerstone of rational drug design. The integration of experimental data with computational predictions has allowed for the refinement of lead compounds derived from this scaffold, accelerating the drug discovery pipeline.

The future prospects of 5-(2-bromo-4-fluorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride are promising, with ongoing research focusing on expanding its applications into areas such as nanotechnology and green chemistry. Its compatibility with sustainable synthetic methodologies aligns well with global efforts to reduce environmental impact while maintaining high standards of chemical innovation. As our understanding of molecular interactions continues to evolve, this compound is poised to remain at the forefront of interdisciplinary research.